MOF-derived Co@C nanoparticle anchored aramid nanofiber (ANF) aerogel for superior microwave absorption capacity†
RSC Advances Pub Date: 2021-08-02 DOI: 10.1039/D1RA04725F
Abstract
High-efficiency, porous and renewable magnetic microwave absorbing (MA) materials have been enthusiastically pursued due to their suitable impedance matching, light weight, strong multiple scattering and the synergy effect of dielectric and magnetic loss. Herein, a three-dimensional (3D) Co@C/ANF aerogel, composed of magnetic MOF derivatives embedded in biomass aramid nanofiber (ANF), was prepared for the first time through a directional-freezing method followed by an annealing process. To evaluate their MA attenuation performance, the electromagnetic parameters of Co@C/ANF composites with different component ratios were measured at 2–18 GHz. Profiting from the preserved porous structure of MOF derivatives, the construction of multiple heterogeneous interfaces and suitable electromagnetic parameters, Co@C/ANF 2 : 1 exhibited a good MA performance of RLmin = −64.3 dB (indicating more than 99.99996% microwaves were absorbed) and EABmax = 6.8 GHz. Considering the admirable overall performance, the Co@C/ANF aerogel is deemed to be a promising candidate for the next-generation of lightweight, reproducible, and high-performance MA materials.
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